3,7-Di([1,1'-biphenyl]-4-yl)-10-(naphthalen-1-yl)-10H-phenoxazine

• IUPAC Name: 10-naphthalen-1-yl-3,7-bis(4-phenylphenyl)phenoxazine
• InChI: InChI=1S/C46H31NO/c1-3-10-32(11-4-1)34-18-22-36(23-19-34)39-26-28-43-45(30-39)48-46-31-40(37-24-20-35(21-25-37)33-12-5-2-6-13-33)27-29-44(46)47(43)42-17-9-15-38-14-7-8-16-41(38)42/h1-31H
• InChI Key: IGGSSEOAGCUGDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC4=C(C=C3)N(C5=C(O4)C=C(C=C5)C6=CC=C(C=C6)C7=CC=CC=C7)C8=CC=CC9=CC=CC=C98
• Molecular Formula: C46H31NO
• Molecular Weight: 613.7 g/mol

Description

3,7-Di([1,1'-biphenyl]-4-yl)-10-(naphthalen-1-yl)-10H-phenoxazine is a useful research compound. Its molecular formula is C46H31NO and its molecular weight is 613.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

OLEDs and Electroluminescent Devices

• Hole Injection Materials : A study focused on synthesizing new hole injection layer (HIL) materials for organic light-emitting diodes (OLEDs) found that derivatives of phenothiazine and phenoxazine, including compounds similar to 3,7-Di([1,1'-biphenyl]-4-yl)-10-(naphthalen-1-yl)-10H-phenoxazine, displayed promising electro-optical properties. These materials showed good potential for effective HIL application in OLEDs due to their higher glass transition temperatures and minimal absorption at wavelengths shorter than 450 nm (Park et al., 2011).

• Host Materials for Phosphorescent OLEDs : In a study focused on naphthalene-based host materials for red phosphorescent OLEDs, compounds including phenoxazine derivatives showed excellent device performance at low doping concentrations. This indicated their potential as cost-effective and efficient host materials for red phosphorescent OLEDs (Li et al., 2018).

Polymerization Processes

• Organocatalyzed Atom Transfer Radical Polymerization : Research on organocatalyzed atom transfer radical polymerization (O-ATRP) using visible light identified compounds like 3,7-di(4-biphenyl) 1-naphthalene-10-phenoxazine as robust catalysts. These catalysts were effective even under low light intensity, demonstrating their utility in a wide range of conditions (Ryan et al., 2017).

Catalysis and Reaction Studies

• Suzuki Reactions : Isoxazole-3-carbaldehyde oximes derivatives, structurally similar to the target compound, have shown efficacy in catalyzing Suzuki reactions in various media. This underscores their potential in synthetic organic chemistry (Potkin et al., 2014).

• C-C and C-B Bond Formation : A study using organophotocatalysis for aryl halides demonstrated the utility of phenoxazine derivatives in facilitating C-C and C-B bond formation. This points to their potential in synthetic organic chemistry for creating complex molecular structures (Lee et al., 2019).